Cas no 2227758-48-5 ((3S)-3-(4-fluoro-3-methylphenyl)-3-hydroxypropanoic acid)

(3S)-3-(4-fluoro-3-methylphenyl)-3-hydroxypropanoic acid structure
2227758-48-5 structure
Product Name:(3S)-3-(4-fluoro-3-methylphenyl)-3-hydroxypropanoic acid
CAS No:2227758-48-5
MF:C10H11FO3
MW:198.190946817398
CID:5946921
PubChem ID:94425372
Update Time:2023-12-28

(3S)-3-(4-fluoro-3-methylphenyl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

    • (3S)-3-(4-fluoro-3-methylphenyl)-3-hydroxypropanoic acid
    • 2227758-48-5
    • EN300-1816674
    • Inchi: 1S/C10H11FO3/c1-6-4-7(2-3-8(6)11)9(12)5-10(13)14/h2-4,9,12H,5H2,1H3,(H,13,14)/t9-/m0/s1
    • InChI Key: BOOWRDSMTHUTDI-VIFPVBQESA-N
    • SMILES: FC1C=CC(=CC=1C)[C@H](CC(=O)O)O

Computed Properties

  • Exact Mass: 198.06922237g/mol
  • Monoisotopic Mass: 198.06922237g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 57.5Ų

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